Cas no 690998-90-4 (tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate
• CAS No: 690998-90-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD18089547
• CID: 2158255
• PubChem ID: 50986573
• Update Time: 2025-05-24

tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Isopropyl-piperidin-4-yl-carbamic acid tert-butyl ester
• tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate
• tert-butyl N-piperidin-4-yl-N-propan-2-ylcarbamate
• QCB99890
• SCHEMBL2491775
• CS-0274448
• XZAWSXHPLCYGEF-UHFFFAOYSA-N
• DB-255048
• AKOS023455796
• 4-(N-tert-Butoxycarbonyl-N-isopropylamino)piperidine
• EN300-89939
• tert-Butylisopropyl(piperidin-4-yl)carbamate
• tert-Butyl isopropyl(piperidin-4-yl)carbamate
• 690998-90-4
• 881-850-7

• MDL： MFCD18089547
• Inchi： 1S/C13H26N2O2/c1-10(2)15(11-6-8-14-9-7-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3
• InChI Key： XZAWSXHPLCYGEF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 242.199428076Da
• Monoisotopic Mass: 242.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate (CAS No. 690998-90-4)

tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate (CAS No. 690998-90-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name or abbreviated as N-Boc-4-isopropylaminopiperidine, plays a pivotal role in the development of bioactive molecules, particularly in the field of medicinal chemistry. Its unique structural features, including the piperidine ring and tert-butyl carbamate (Boc) protecting group, make it a versatile intermediate for constructing complex drug candidates.

The growing interest in piperidine derivatives and carbamate-protected amines has surged due to their applications in designing kinase inhibitors, GPCR modulators, and central nervous system (CNS) therapeutics. Researchers frequently search for "Boc-protected piperidine synthesis" or "CAS 690998-90-4 suppliers," highlighting its commercial and academic relevance. The compound’s stability under mild conditions and compatibility with diverse reaction protocols further enhance its utility in multi-step synthetic routes.

In recent years, the demand for tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate has been driven by advancements in small-molecule drug discovery and peptide mimetics. Its role in facilitating N-H functionalization and chiral auxiliary strategies aligns with trends in asymmetric catalysis and green chemistry. Notably, the Boc group can be selectively deprotected under acidic conditions, enabling precise control over molecular assembly—a feature highly valued in combinatorial chemistry.

From an industrial perspective, scalability and purity are critical for CAS 690998-90-4. Manufacturers emphasize high-purity intermediates to meet stringent regulatory standards for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound’s integrity, addressing common user queries like "How to characterize tert-butyl carbamate derivatives?" or "Storage conditions for Boc-protected amines." Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its reactivity.

The compound’s relevance extends to bioconjugation and prodrug design, where its amine-protecting group functionality is leveraged to enhance drug delivery. Innovations in targeted therapy and ADC (antibody-drug conjugate) development have further spotlighted its importance. Discussions in scientific forums often explore "alternatives to Boc protection" or "piperidine-based scaffolds in oncology," reflecting the dynamic nature of this research area.

Environmental and safety considerations are also integral to its application. While tert-butyl N-(piperidin-4-yl)-N-(propan-2-yl)carbamate is not classified as hazardous, best practices in laboratory waste management and solvent recycling align with sustainable chemistry goals. Researchers increasingly seek "eco-friendly Boc deprotection methods" to minimize ecological impact, underscoring the compound’s alignment with modern green synthesis principles.

In summary, CAS 690998-90-4 represents a cornerstone in synthetic organic chemistry, bridging academic inquiry and industrial innovation. Its adaptability to diverse reaction conditions and pivotal role in pharmaceutical intermediates ensure its continued prominence. As drug discovery paradigms evolve, this compound remains a critical tool for addressing unmet medical needs through rational molecular design.